2-Azido-1-(4-bromophenyl)ethanone

• IUPAC Name: 2-azido-1-(4-bromophenyl)ethanone
• InChI: InChI=1S/C8H6BrN3O/c9-7-3-1-6(2-4-7)8(13)5-11-12-10/h1-4H,5H2
• InChI Key: VTHHOAOWUXSGND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CN=[N+]=[N-])Br
• Molecular Formula: C8H6BrN3O
• DSSTOX Substance ID: DTXSID40452221
• Molecular Weight: 240.06 g/mol
• CAS RN: 71559-14-3

Description

2-Azido-1-(4-bromophenyl)ethanone (2A1BPE) is a molecule with a unique structure and properties, which has been studied extensively in the scientific community. It is a small organic molecule, composed of two nitrogen atoms, one carbon atom, one bromine atom, and one oxygen atom. 2A1BPE has been studied extensively due to its potential applications in various fields, such as synthetic chemistry, drug delivery, and biochemistry.

Scientific Research Applications

Hydrogen-Bonding in Enaminones

Research on compounds similar to 2-Azido-1-(4-bromophenyl)ethanone, such as (2Z)-1-(4-bromophenyl)-2-(pyrrolidin-2-ylidene)ethanone, has revealed their involvement in significant hydrogen-bonding patterns. These compounds exhibit bifurcated intra- and intermolecular hydrogen bonding crucial in the formation of six-membered hydrogen-bonded rings and centrosymmetric dimers. This understanding is vital in crystallography and materials science for designing compounds with specific molecular arrangements and properties (Balderson et al., 2007).

Catalyzed Cyclization Reactions

This compound is a key reactant in unexpected cyclization reactions. For instance, its reaction with terminal alkynoates, catalyzed by 4-dimethylaminopyridine (DMAP), leads to the formation of 2-aminobenzofuran-3(2H)-one derivatives. These reactions are significant in synthetic chemistry, enabling the creation of complex molecular structures under mild conditions (Meng et al., 2011).

Thermal Decomposition Analysis

Studies on the thermal decomposition of ortho-substituted phenyl azides, including variants of this compound, have been conducted to understand their stability and reactivity under thermal stress. This research is crucial in safety assessments for the handling and storage of these compounds, especially in industrial applications (Cardillo et al., 2010).

Synthesis of Quinoline Derivatives

Research into the synthesis of quinoline derivatives using arylazido ketones like this compound under specific conditions has expanded the repertoire of synthetic routes available for creating quinolines. These compounds have various applications in medicinal chemistry and pharmaceuticals (Amaresh & Perumal, 1998).

Safety and Hazards

The safety data sheet for 4’-Bromoacetophenone, a related compound, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use personal protective equipment when handling it.

Synthesis routes and methods

Procedure details

A solution of 2,4′-dibromoacetophenone (1.390 g, 5.0 mmol) in MeOH (10 mL) was poured over 10 mL of an aqueous solution of sodium azide (0.325 g, 5.00 mmol) in an ice bath. The mixture was stirred at room temperature for 18 hours. The solvent was removed and then extracted with ethyl ether (20 mL) and water (20 mL). The organic layer was dried over MgSO4 and concentrated in vacuo to obtain 2-azido 4′-bromoacetophenone (1.0 g, 4.17 mmol, 83% yield). 1H NMR (CDCl3) 5.45 (s, 2H), 7.67 (d, J=8.4 Hz, 2H), 7.79 (d, J=8.4 Hz, 2H) ppm.